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Compound of Interest

Compound Name: Proparacaine

Cat. No.: B1679620

Proparacaine hydrochloride is an ester-type local anesthetic indispensable in ophthalmic
practice for short-duration procedures. Its efficacy is intrinsically linked to its physicochemical
properties, primarily its solubility and stability. For researchers and drug development
professionals, a granular understanding of these characteristics is not merely academic; it is
the foundation upon which safe, stable, and effective ophthalmic formulations are built.

This guide moves beyond a simple recitation of data. It aims to provide a cohesive narrative,
explaining the causality behind the observed properties and the rationale for the analytical
methodologies used to characterize them. We will explore the molecule's behavior in various
environments, its degradation pathways, and the validated protocols required to quantify these
attributes, ensuring a self-validating system of analysis.

The chemical identity of proparacaine hydrochloride is Benzoic acid, 3-amino-4-propoxy-, 2-
(diethylamino)ethyl ester, monohydrochloride, with a molecular weight of 330.85 g/mol [1][2].
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Proparacaine Hydrochloride

C16H27CIN203
MW: 330.85

4 Hydrolytic Degradation Pathway A
Proparacaine HCI
Ester
Cleavage (Hz0, pH)
3-amino-4-propoxybenzoic acid 2-(diethylamino)ethanol
(DP 1) (DP 2)
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© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

4 Forced Degradation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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